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Compound of Interest

Compound Name: 6-Bromohex-1-yne

CAS No.: 66977-99-9

Cat. No.: B1269820

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of 6-Bromohex-1-yne (CAS No. 66977-99-9). The following sections detail the

chemical and physical properties, potential hazards, necessary precautions, and a

representative experimental protocol to ensure the safe utilization of this compound in a

laboratory setting.

Physicochemical Properties
A summary of the key physical and chemical properties of 6-Bromohex-1-yne is presented in

Table 1. This data is crucial for understanding its behavior and for designing safe experimental

and storage conditions.
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Property Value Source(s)

Molecular Formula C₆H₉Br [1][2]

Molecular Weight 161.04 g/mol [1][2]

Appearance Liquid [3]

Boiling Point 53-55 °C at 760 mmHg [3]

CAS Number 66977-99-9 [1][2][3][4]

IUPAC Name 6-bromohex-1-yne [1]

Synonyms 6-Bromo-1-hexyne [1]

Safety and Hazard Information
6-Bromohex-1-yne is a hazardous chemical that requires careful handling. The following table

summarizes its hazard classifications and associated precautionary statements according to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 3)
Flame Warning

H226: Flammable

liquid and vapor

Skin irritation

(Category 2)
Exclamation Mark Warning

H315: Causes skin

irritation

Serious eye irritation

(Category 2)
Exclamation Mark Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

Exclamation Mark Warning
H335: May cause

respiratory irritation

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements

for the safe handling of 6-Bromohex-1-yne is provided in Table 3.
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Category P-Statement Code Precautionary Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

P233 Keep container tightly closed.

P240
Ground and bond container

and receiving equipment.

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.

P242 Use only non-sparking tools.

P243
Take precautionary measures

against static discharge.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.

P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.
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P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

P370 + P378

In case of fire: Use dry sand,

dry chemical or alcohol-

resistant foam to extinguish.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P403 + P235
Store in a well-ventilated

place. Keep cool.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Synthesis of a Structurally
Related Bromoalkyne
While a specific, detailed experimental protocol for the use of 6-Bromohex-1-yne is highly

application-dependent, the following procedure for the synthesis of the related compound, 6-

bromohex-2-yne, from hex-2-yn-1-ol provides a relevant example of handling a bromoalkyne

precursor and the associated safety considerations.[5] This protocol is based on established

methods for converting primary alcohols to alkyl bromides.[5]

Reaction Scheme:

Caption: Logical workflow for the safe handling of 6-Bromohex-1-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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